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The United Nations Office on Drugs and Crime (UNODC) is supporting the development of a Results-
Based Monitoring and Evaluation (RBM&E) System for the EACC in Nairobi, Kenya [1]. The primary
objective is to create a digital system that automates performance tracking across the strategic plans of the
Ethics and Anti-Corruption Commission, the National Integrity Academy, and the Kenya Leadership and
Integrity Forum. This initiative aims to enhance data-driven decision-making, accountability, and service

delivery within a four-month period [1].

System Requirements & Quantitative Specifications

The project is structured into four primary phases, each with specific deliverables and objectives. The

following table summarizes the key quantitative and functional requirements.

Table 1: Project Phase Objectives and Deliverables [1]

Project Phase Primary Objectives Key Deliverables
l. Needs Review existing RBM&E policies and A comprehensive report detailing
Assessment frameworks; evaluate current tools and  workflow maps, infrastructure gaps,

infrastructure; map RBM&E workflows. and recommendations for suitable
database structures.

Il. System Design  Propose a digital end-to-end M&E A designed system (web/mobile)
solution; build an Al-enabled database prototype, demonstrated to and
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Project Phase Primary Objectives Key Deliverables
with dashboard and reporting tools; incorporating feedback from
integrate security features. stakeholders.
lll. System Deploy a beta version; configure test A deployed beta system, test case
Rollout & Testing  and production environments; execute reports, and troubleshooting protocols
test cases and manage bugs. to ensure compliance with software
standards.
IV. Develop system and database Complete system documentation and
Documentation & documentation; create operational trained Commission staff through
Training procedures and training manuals. targeted mentoring sessions.

Implementation & Validation Protocols

Protocol 1: Conducting a Comprehensive Needs Assessment

¢ Policy and Framework Review: Systematically analyze all existing RBM&E policies, strategic plans,
and legal frameworks within the EACC, National Integrity Academy, and Kenya Leadership and
Integrity Forum.

¢ Tool and Infrastructure Audit: Conduct an inventory and technical assessment of the current
hardware, software, and data management tools used for M&E activities.

¢ Stakeholder Workflow Mapping: Facilitate workshops and interviews with key personnel to visually
map the current M&E data flows, approval hierarchies, and reporting channels.

¢ Synthesis and Reporting: Consolidate findings into a gap analysis report that identifies
inefficiencies, outlines best practices, and proposes a logical structure for the new database.

Protocol 2: Beta System Deployment and User Acceptance Testing (UAT)

¢ Environment Configuration: Set up isolated development, testing, and production server
environments to mirror the planned operational conditions.

¢ Beta Deployment: Install the beta version of the RBM&E system in the test environment and
populate it with a representative sample of historical data.

o Test Case Execution: Guide a selected group of end-users through a pre-defined set of test cases
designed to validate all core system functions, from data entry to report generation.

¢ Feedback and Iteration: Collect detailed feedback on system performance, usability, and any
encountered bugs. Use a structured protocol to manage bug fixes, retesting, and system refinement
before the final rollout.
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System Architecture & Workflow Visualization

The following diagrams, generated with Graphviz's DOT language, illustrate the proposed system
architecture and data workflow. The color palette, node text, and layout are designed per your specifications

for high clarity and visual contrast.

Diagram 1: High-Level System Architecture for the Digital RBM&E System
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Diagram 2: RBM&E System Workflow and Data Logic
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Discussion and Conclusion

The development of this digital RBM&E system represents a significant step towards modernizing the
operational capabilities of the EACC. The integration of Al-enabled databases and automated reporting
tools is designed to move the organization from manual, retrospective reporting to a proactive, data-driven
model [1]. The four-month implementation timeline underscores the need for a well-defined and agile project

plan.

Success will depend on meticulous execution of the needs assessment to ensure the system perfectly fits the
EACC's unique workflows, coupled with comprehensive training to foster user adoption. The final, deployed
system is expected to significantly enhance transparency, accountability, and the effectiveness of anti-

corruption initiatives in Kenya.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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